Cas no 159877-48-2 (tert-butyl N-[(2R)-4-amino-4-oxobutan-2-yl]carbamate)

tert-butyl N-[(2R)-4-amino-4-oxobutan-2-yl]carbamate structure
159877-48-2 structure
Product Name:tert-butyl N-[(2R)-4-amino-4-oxobutan-2-yl]carbamate
CAS No:159877-48-2
MF:C9H18N2O3
MW:202.250822544098
CID:109365
Update Time:2023-08-02

tert-butyl N-[(2R)-4-amino-4-oxobutan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,(3-amino-1-methyl-3-oxopropyl)-, 1,1-dimethylethyl ester, (R)- (9CI)
    • Carbamic acid, (3-amino-1-methyl-3-oxopropyl)-, 1,1-dimethylethyl ester, (R)-
    • tert-butyl N-[(2R)-4-amino-4-oxobutan-2-yl]carbamate
    • Inchi: 1S/C9H18N2O3/c1-6(5-7(10)12)11-8(13)14-9(2,3)4/h6H,5H2,1-4H3,(H2,10,12)(H,11,13)/t6-/m1/s1
    • InChI Key: RHTSOFOGPVTVGP-ZCFIWIBFSA-N
    • SMILES: O(C(N[C@H](C)CC(N)=O)=O)C(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 221
  • XLogP3: 0.2
  • Topological Polar Surface Area: 81.4
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司